Cas no 1368185-03-8 (4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid)

4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid structure

1368185-03-8 structure

Product Name:4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid

CAS No:1368185-03-8

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:4697413

PubChem ID:82413395

Update Time:2024-03-01

4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid
- 1-methyl-4-(propan-2-yl)-1H-imidazole-2-carboxylic acid
- Inchi： 1S/C8H12N2O2/c1-5(2)6-4-10(3)7(9-6)8(11)12/h4-5H,1-3H3,(H,11,12)
- InChI Key： GYMZCPSTHVBVIK-UHFFFAOYSA-N
- SMILES： OC(C1=NC(=CN1C)C(C)C)=O

Computed Properties

Exact Mass: 168.09
Monoisotopic Mass: 168.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: 1

4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM501051-1g	4-Isopropyl-1-methyl-1H-imidazole-2-carboxylicacid	1368185-03-8	97%	1g	$564	2023-01-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11260-5g	4-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid	1368185-03-8	95%	5g	$2646	2023-09-07

4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

1368185-03-8 (4-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid) Related Products

Recommended suppliers

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.